3-butoxy-N-[(2-carbamoylphenyl)carbamothioyl]benzamide

• Molecular Formula: C19H21N3O3S
• Molecular Weight: 371.5 g/mol
• IUPAC Name: 2-[(3-butoxybenzoyl)carbamothioylamino]benzamide
• InChI: InChI=1S/C19H21N3O3S/c1-2-3-11-25-14-8-6-7-13(12-14)18(24)22-19(26)21-16-10-5-4-9-15(16)17(20)23/h4-10,12H,2-3,11H2,1H3,(H2,20,23)(H2,21,22,24,26)
• InChI Key: FXLDLMDXJLDKIE-UHFFFAOYSA-N
• SMILES: CCCCOC1=CC=CC(=C1)C(=O)NC(=S)NC2=CC=CC=C2C(=O)N

Description

3-butoxy-N-[(2-carbamoylphenyl)carbamothioyl]benzamide, commonly known as BCTB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BCTB belongs to the class of thioamide compounds and is synthesized through a multistep process.

Mechanism of Action

BCTB modulates the activity of TRPA1 channels by covalently binding to cysteine residues located in the channel's pore region. This binding leads to the inhibition of channel activity, which results in the modulation of various physiological processes such as pain perception, inflammation, and neurodegeneration. BCTB has also been shown to induce apoptosis in cancer cells by activating the caspase-dependent pathway.
Biochemical and Physiological Effects:
BCTB has been shown to modulate various physiological processes such as pain perception, inflammation, and neurodegeneration. In pain perception, BCTB inhibits the activity of TRPA1 channels, which are involved in the detection of noxious stimuli. In inflammation, BCTB reduces the production of pro-inflammatory cytokines by inhibiting the activation of TRPA1 channels. In neurodegeneration, BCTB protects against neuronal damage by inhibiting the activation of TRPA1 channels.

Advantages and Limitations for Lab Experiments

BCTB has several advantages for lab experiments, such as its specificity for TRPA1 channels, which allows for the selective modulation of physiological processes. BCTB also has a well-defined mechanism of action, which allows for the precise investigation of its effects. However, BCTB has limitations such as its complex synthesis method, which requires specialized expertise and equipment. BCTB also has limited solubility in aqueous solutions, which can limit its use in certain experiments.

Future Directions

BCTB has several potential future directions, such as the development of more potent and selective TRPA1 modulators for the treatment of pain, inflammation, and neurodegeneration. BCTB can also be used as a tool compound for the investigation of TRPA1 channel function and its role in various physiological processes. Furthermore, BCTB can be used in drug discovery programs to screen for potential TRPA1 modulators for the treatment of various diseases.
In conclusion, BCTB is a complex thioamide compound that has gained significant attention in the scientific community due to its potential applications in various fields such as neuroscience, cancer research, and drug discovery. BCTB modulates the activity of TRPA1 channels, which are involved in the modulation of various physiological processes such as pain perception, inflammation, and neurodegeneration. BCTB has several advantages for lab experiments, such as its specificity for TRPA1 channels, but also has limitations such as its complex synthesis method and limited solubility. BCTB has several potential future directions, such as the development of more potent and selective TRPA1 modulators for the treatment of various diseases.

Synthesis Methods

BCTB is synthesized through a multistep process that involves the reaction of 2-aminobenzamide with butyl chloroformate, followed by the reaction with thiourea and then with 2-nitrophenyl isocyanate. The final product is obtained by the reduction of the nitro group using hydrogen gas and a palladium catalyst. The synthesis method of BCTB is complex and requires specialized equipment and expertise.

Scientific Research Applications

BCTB has been extensively studied for its potential applications in various fields such as neuroscience, cancer research, and drug discovery. In neuroscience, BCTB has been shown to modulate the activity of transient receptor potential ankyrin 1 (TRPA1) channels, which are involved in pain perception, inflammation, and neurodegeneration. BCTB has also been investigated for its anticancer properties, where it has been shown to inhibit the growth of cancer cells by inducing apoptosis. Furthermore, BCTB has been used as a tool compound for drug discovery, where it has been used to screen for potential TRPA1 modulators.